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Compound of Interest

Compound Name: 2-(2-Bromophenyl)acetophenone

Cat. No.: B092510 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for handling 2-(2-Bromophenyl)acetophenone, including

operational and disposal plans.

Personal Protective Equipment (PPE)
When handling 2-(2-Bromophenyl)acetophenone, the following personal protective

equipment is mandatory to ensure personal safety and prevent exposure.

PPE Category Item Standard/Specification

Eye/Face Protection Safety goggles or glasses
OSHA 29 CFR 1910.133 or

European Standard EN166[1]

Hand Protection
Appropriate protective gloves

(e.g., Viton®)

Consult glove manufacturer for

breakthrough time and

thickness

Skin and Body Protection

Protective clothing to prevent

skin exposure, long-sleeved

clothing

[1][2][3]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required if exposure limits are

exceeded or irritation is

experienced[1]
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Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of 2-(2-
Bromophenyl)acetophenone and the safety of the laboratory environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[1]

Avoid breathing dust, vapor, mist, or gas.[1]

Prevent contact with skin and eyes.

Do not ingest. If swallowed, seek immediate medical assistance.[1]

Wash hands thoroughly after handling.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

Store locked up.

Incompatible materials to avoid are strong oxidizing agents and strong bases.[1][4]

First Aid Measures
In case of exposure, follow these first aid procedures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b092510?utm_src=pdf-body
https://www.benchchem.com/product/b092510?utm_src=pdf-body
https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11982~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2014:29:56~~2-Bromoacetophenone~~
https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://www.fishersci.com/store/msds?partNumber=AC106595000&countryCode=US&language=en
https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
All waste materials must be handled and disposed of in accordance with federal, state, and

local regulations.

Waste Disposal:

Dispose of this material and its container as hazardous waste.[5]

Do not empty into drains.[5]

Contaminated packaging should be treated as the substance itself.[5]

For spills, sweep up and shovel into suitable containers for disposal. Avoid dust formation.[1]

[3]

Workflow for Safe Handling and Disposal
The following diagram illustrates the procedural workflow for safely handling and disposing of

2-(2-Bromophenyl)acetophenone.

Caption: Workflow for safe handling of 2-(2-Bromophenyl)acetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for 2-(2-
Bromophenyl)acetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092510#personal-protective-equipment-for-handling-
2-2-bromophenyl-acetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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